Cas no 2229546-90-9 (1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopentylmethanamine)

• Product Name: 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopentylmethanamine
• CAS No: 2229546-90-9
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 5807958
• PubChem ID: 165853220
• Update Time: 2025-11-01

1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopentylmethanamine
• EN300-1755024
• 2229546-90-9
• [1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopentyl]methanamine

• Inchi： 1S/C14H22N2/c15-10-14(7-3-4-8-14)13-9-11-5-1-2-6-12(11)16-13/h9,16H,1-8,10,15H2
• InChI Key： HGHBPVJYRCYJOZ-UHFFFAOYSA-N
• SMILES： N1C2CCCCC=2C=C1C1(CN)CCCC1

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopentylmethanamine

Introduction to 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopentylmethanamine (CAS No. 2229546-90-9)

1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopentylmethanamine, identified by its CAS number 2229546-90-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of indole derivatives, which have been extensively studied for their diverse biological activities. The structural framework of this compound incorporates a tetrahydro-1H-indole moiety linked to a cyclopentylmethanamine group, creating a unique pharmacophore that has garnered attention for its potential therapeutic applications.

The tetrahydro-1H-indole core is a well-known scaffold in drug discovery, renowned for its presence in numerous bioactive natural products and synthetic molecules. This moiety is often associated with serotonin receptor antagonism, making it a valuable component in the development of drugs targeting neurological and cardiovascular disorders. The cyclopentylmethanamine group further enhances the molecular complexity, contributing to specific interactions with biological targets. The combination of these structural elements suggests that 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopentylmethanamine may exhibit properties relevant to modulation of neurotransmitter systems and other pharmacological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies indicate that the indole moiety may interact with serotonin receptors (e.g., 5-HT2A, 5-HT2C), while the cyclopentylmethanamine group could engage with additional binding sites on proteins involved in signal transduction. These interactions are critical for understanding the potential pharmacological effects of the compound.

In vitro studies have begun to explore the biological activity of 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopentylmethanamine, focusing on its potential as a modulator of central nervous system (CNS) functions. Preliminary data suggest that this compound may exhibit anxiolytic and antidepressant-like effects, which are consistent with the activity observed for other indole derivatives. Furthermore, its structural similarity to known pharmacologically active agents makes it a promising candidate for further investigation in the context of therapeutic intervention.

The synthesis of 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopentylmethanamine presents unique challenges due to the complexity of its stereochemistry. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric hydrogenation techniques, have been employed to achieve high yields and enantiopurity. These synthetic strategies are essential for ensuring that the final product retains its intended biological activity and exhibits minimal off-target effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of an indole scaffold with a cyclopentylmethanamine group creates a versatile pharmacophore that can be modified to optimize potency and selectivity. Researchers are exploring various derivatives of 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopentylmethanamine to enhance its pharmacological profile. For instance, modifications at the indole nitrogen or the cyclopentyl ring may improve solubility or metabolic stability while maintaining or enhancing biological activity.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel compounds like 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopentylmethanamine. Predictive models can screen vast chemical libraries to identify candidates with high binding affinity for specific targets. This approach has already been instrumental in identifying promising leads for further experimental validation. The use of such computational tools not only saves time but also allows for more targeted experimentation.

Future studies on 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopentylmethanamine will likely focus on preclinical evaluations to assess its safety and efficacy in animal models. Pharmacokinetic studies will be essential to determine how the compound is absorbed, distributed, metabolized, and excreted by the body. These data will provide critical insights into its potential as a therapeutic agent and inform decisions about further clinical development.

The growing interest in indole derivatives as pharmacological agents underscores their importance in modern medicine. Compounds like 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopentylmethanamine represent a testament to the ongoing innovation in medicinal chemistry and highlight the need for continued research in this area. As our understanding of biological pathways expands and new synthetic techniques are developed，the potential applications for molecules such as this one are likely to grow even further.